1-(5-bromoquinolin-6-yl)methanamine dihydrochloride
Overview
Description
1-(5-bromoquinolin-6-yl)methanamine dihydrochloride, also known as 5-bromo-6-methanamine quinoline dihydrochloride, is a novel compound that has a wide range of scientific applications. It is a member of the quinoline family, which is a class of aromatic compounds that are found in many natural products and pharmaceuticals. The compound has a variety of uses in laboratory experiments and research, including synthesis methods, mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.
Scientific Research Applications
1-(5-bromoquinolin-6-yl)methanamine dihydrochloride has a variety of scientific research applications. It has been used in studies of the mechanism of action of various drugs, including anti-inflammatory drugs and anticonvulsants. The compound has also been used in studies of neurodegenerative diseases, such as Alzheimer’s and Parkinson’s, as well as in studies of cancer and diabetes. Additionally, the compound has been used in studies of the biochemical and physiological effects of various drugs, as well as in studies of the pharmacokinetics of various drugs.
Mechanism of Action
1-(5-bromoquinolin-6-yl)methanamine dihydrochloride acts as an agonist at the 5-HT1A receptor, which is a serotonin receptor that is involved in a variety of physiological processes. The compound binds to the receptor and activates it, resulting in a variety of effects, including increased neuronal excitability, increased release of neurotransmitters, and modulation of the immune system.
Biochemical and Physiological Effects
1-(5-bromoquinolin-6-yl)methanamine dihydrochloride has a variety of biochemical and physiological effects. It has been shown to modulate the release of serotonin, dopamine, and norepinephrine, which are all neurotransmitters that are involved in a variety of physiological processes. The compound has also been shown to modulate the activity of various enzymes, including cyclooxygenase, which is involved in the production of prostaglandins. Additionally, the compound has been shown to modulate the activity of various ion channels, including calcium and potassium channels.
Advantages and Limitations for Lab Experiments
1-(5-bromoquinolin-6-yl)methanamine dihydrochloride has a variety of advantages and limitations for lab experiments. One of the main advantages is that the compound is relatively stable and can be used in a variety of different solvents. Additionally, the compound is relatively non-toxic and has a low potential for side effects. However, the compound is not very soluble in water, which can limit its use in certain experiments.
Future Directions
1-(5-bromoquinolin-6-yl)methanamine dihydrochloride has a variety of potential future directions. One potential direction is to explore the compound’s potential as an anti-inflammatory agent. Additionally, the compound could be used in studies of the pharmacokinetics of various drugs, as well as in studies of the biochemical and physiological effects of various drugs. Furthermore, the compound could be used in studies of the mechanism of action of various drugs, as well as in studies of neurodegenerative diseases, such as Alzheimer’s and Parkinson’s. Finally, the compound could be used in studies of cancer and diabetes.
Synthesis Methods
1-(5-bromoquinolin-6-yl)methanamine dihydrochloride can be synthesized by a variety of different methods. One of the most common methods is the reaction of 1-(5-bromoquinolin-6-yl)methanamine dihydrochloridethanamine quinoline with hydrochloric acid, which produces the dihydrochloride salt. This reaction can be conducted in a variety of solvents, such as acetonitrile, methanol, and dimethyl sulfoxide. The reaction is typically performed at room temperature, and the resulting product can be purified by recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(5-bromoquinolin-6-yl)methanamine dihydrochloride involves the reaction of 5-bromoquinoline with formaldehyde and ammonium chloride, followed by reduction with sodium borohydride and quaternization with hydrochloric acid.", "Starting Materials": [ "5-bromoquinoline", "formaldehyde", "ammonium chloride", "sodium borohydride", "hydrochloric acid" ], "Reaction": [ "Step 1: 5-bromoquinoline is reacted with formaldehyde and ammonium chloride in the presence of a catalyst to form 1-(5-bromoquinolin-6-yl)methanol.", "Step 2: The resulting product from step 1 is then reduced with sodium borohydride to form 1-(5-bromoquinolin-6-yl)methanamine.", "Step 3: The final step involves quaternization of the amine group with hydrochloric acid to form 1-(5-bromoquinolin-6-yl)methanamine dihydrochloride." ] } | |
CAS RN |
2758001-87-3 |
Molecular Formula |
C10H11BrCl2N2 |
Molecular Weight |
310 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
